Cas no 820238-27-5 (Isoquinoline, 8-bromo-5-propoxy-)

Isoquinoline, 8-bromo-5-propoxy- structure
820238-27-5 structure
Product Name:Isoquinoline, 8-bromo-5-propoxy-
CAS No:820238-27-5
MF:C12H12BrNO
MW:266.13378238678
CID:700568
PubChem ID:69442597
Update Time:2025-04-19

Isoquinoline, 8-bromo-5-propoxy- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 8-bromo-5-propoxy-
    • 8-bromo-5-propoxyisoquinoline
    • 820238-27-5
    • ZEJRURRSILWEAX-UHFFFAOYSA-N
    • SCHEMBL5440998
    • DTXSID70740522
    • 8-bromo-5-propoxy-isoquinoline
    • Inchi: 1S/C12H12BrNO/c1-2-7-15-12-4-3-11(13)10-8-14-6-5-9(10)12/h3-6,8H,2,7H2,1H3
    • InChI Key: ZEJRURRSILWEAX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2C=CN=CC=21)OCCC

Computed Properties

  • Exact Mass: 265.01023g/mol
  • Monoisotopic Mass: 265.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 22.1Ų
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